2-ethoxy-7H-purin-6-amine

• IUPAC Name: 2-ethoxy-7H-purin-6-amine
• InChI: InChI=1S/C7H9N5O/c1-2-13-7-11-5(8)4-6(12-7)10-3-9-4/h3H,2H2,1H3,(H3,8,9,10,11,12)
• InChI Key: KIEBAXZTHIOTLA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=C2C(=N1)N=CN2)N
• Molecular Formula: C7H9N5O
• Molecular Weight: 179.18 g/mol
• CAS RN: 111430-41-2

Description

2-ethoxy-7H-purin-6-amine is a compound with the molecular weight of 179.18. It is also known by its IUPAC name, 2-ethoxy-9H-purin-6-amine. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of amines, including 2-ethoxy-7H-purin-6-amine, can be achieved through various methods. One common method involves the reduction of nitriles or amides and nitro compounds. Other reactions include S N 2 reactions of alkyl halides with ammonia and other amines, nucleophilic attack by an azide ion on an alkyl halide followed by reduction of the azide so formed, and alkylation of potassium phthalimide followed by hydrolysis of the N-alkyl phthalimide.

Molecular Structure Analysis

The InChI code for 2-ethoxy-7H-purin-6-amine is 1S/C7H9N5O/c1-2-13-7-11-5(8)4-6(12-7)10-3-9-4/h3H,2H2,1H3,(H3,8,9,10,11,12). This code provides a specific identifier for the molecular structure of the compound.

Chemical Reactions Analysis

The chemical reactions involving amines, such as 2-ethoxy-7H-purin-6-amine, are diverse. They can undergo reactions involving alkyl groups, such as S N 2 reactions of alkyl halides, ammonia, and other amines. They can also undergo nucleophilic attack by an azide ion on an alkyl halide, followed by reduction of the azide so formed.

Physical And Chemical Properties Analysis

2-ethoxy-7H-purin-6-amine is a powder that is stored at room temperature. It has a molecular weight of 179.18. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Selective Functionalization of Saturated C-H Bonds

Metal-catalyzed C-H bond functionalization reactions, facilitated by metalloporphyrin catalysts, have shown significant advancements in organic synthesis and biomimetic studies. This includes the hydroxylation, amination, and carbenoid insertion into C-H bonds, offering high selectivity and turnover numbers. These reactions are pivotal for the synthesis of complex molecules, highlighting the application of "2-ethoxy-7H-purin-6-amine" in creating diverse chemical structures through C-N bond formation (Che et al., 2011).

Degradation of Nitrogen-Containing Hazardous Compounds

Advanced oxidation processes (AOPs) effectively mineralize nitrogen-containing compounds, including amines, improving the efficacy of water treatment schemes. This underscores the relevance of "2-ethoxy-7H-purin-6-amine" in environmental science, particularly in the degradation of pollutants through oxidative pathways (Bhat & Gogate, 2021).

Corrosion Inhibition

Carbohydrate polymers and their derivatives, containing free amine and hydroxyl groups, have been applied as corrosion inhibitors for metal substrates. This application is crucial for protecting metals in various environments, illustrating the importance of amine functionalities in materials science (Umoren & Eduok, 2016).

Environmental Contamination and Removal Technologies

The study of sulfamethoxazole, a persistent organic pollutant with N-amine groups, highlights the challenges and advancements in removing such contaminants from water sources. It emphasizes the significance of "2-ethoxy-7H-purin-6-amine" in developing removal technologies that focus on the degradation and transformation of hazardous compounds (Prasannamedha & Kumar, 2020).

Generation of Chemically Reactive Surfaces

Plasma methods have been utilized to fabricate surfaces with reactive chemical groups, such as amines, for biomolecule immobilization and cell colonization. This application is pivotal in biomedical engineering, where the functionalization of surfaces with "2-ethoxy-7H-purin-6-amine" could enhance bio-specific interactions (Siow et al., 2006).

Advanced Oxidation Processes

The detailed review of the degradation of amine- and azo-based compounds using AOPs reveals their efficiency in breaking down recalcitrant nitrogen-containing compounds. This research area aligns with the environmental applications of "2-ethoxy-7H-purin-6-amine," focusing on minimizing pollution and improving water quality (Bhat & Gogate, 2021).

Safety and Hazards

The safety information for 2-ethoxy-7H-purin-6-amine indicates that it has some hazards associated with it. The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315, H319, and H335, which correspond to “Causes skin irritation”, “Causes serious eye irritation”, and “May cause respiratory irritation” respectively.